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Compound of Interest

Compound Name: 3-[2-(Diethylamino)ethoxy]aniline

Cat. No.: B1603008 Get Quote

3-[2-(diethylamino)ethoxy]aniline (CAS: 34334-19-5, Molecular Formula: C₁₂H₂₀N₂O) is an

aromatic amine with a structural motif that makes it a valuable intermediate in synthetic organic

chemistry, particularly within the domains of pharmaceutical research and materials science.[1]

[2] The molecule incorporates a reactive aniline core, a common pharmacophore, and a

diethylaminoethoxy side chain that can modulate properties like solubility and basicity.[2]

While this compound holds potential for discovery, its structural similarity to aniline and other

substituted anilines necessitates a comprehensive and cautious approach to its handling. The

aniline family of compounds is well-known for significant health hazards, including acute

toxicity, the induction of methemoglobinemia, and potential long-term effects such as

carcinogenicity.[3][4][5] Therefore, this guide is designed for researchers, scientists, and drug

development professionals to establish a robust framework for safety. It moves beyond a

simple recitation of rules to explain the causality behind each precaution, ensuring that every

protocol is a self-validating system of safety.

Section 1: Hazard Identification and Comprehensive
Risk Assessment
A thorough understanding of the potential hazards is the foundation of safe laboratory practice.

The risk assessment process for 3-[2-(diethylamino)ethoxy]aniline is based on its specific

GHS (Globally Harmonized System of Classification and Labelling of Chemicals) classification

and the well-documented toxicological profile of the broader aniline class.
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GHS Classification
The known GHS classifications for 3-[2-(diethylamino)ethoxy]aniline dictate the immediate

handling precautions.[1] These are summarized below.

Hazard Class Hazard Statement Signal Word GHS Pictogram

Acute Toxicity, Oral
H302: Harmful if

swallowed
Warning

Acute Toxicity, Dermal
H312: Harmful in

contact with skin
Warning

Skin

Corrosion/Irritation

H315: Causes skin

irritation
Warning

Serious Eye

Damage/Irritation

H319: Causes serious

eye irritation
Warning

Acute Toxicity,

Inhalation

H332: Harmful if

inhaled
Warning

Specific Target Organ

Toxicity

H335: May cause

respiratory irritation
Warning

Causality of Hazards: Understanding the Aniline Moiety
The hazards presented by 3-[2-(diethylamino)ethoxy]aniline are intrinsically linked to its

aniline structure.

Systemic Toxicity (Oral, Dermal, Inhalation): Aniline and its derivatives are readily absorbed

through the skin, lungs, and gastrointestinal tract.[4] This rapid absorption is the primary

reason why dermal contact and inhalation are significant routes of exposure that can lead to

systemic effects.[4][6]

Methemoglobinemia: The hallmark of aniline toxicity is the oxidation of iron in hemoglobin

from the ferrous (Fe²⁺) to the ferric (Fe³⁺) state, forming methemoglobin. This form of

hemoglobin cannot bind and transport oxygen, leading to cyanosis (a bluish discoloration of

the skin, lips, and nail beds) and, in severe cases, life-threatening tissue hypoxia.[4][7]
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Symptoms can include headache, dizziness, nausea, and shortness of breath, with a

potential delay in onset of 2-4 hours or more.[4][7]

Carcinogenicity and Mutagenicity: The parent compound, aniline, is classified as a Group 2B

carcinogen (possibly carcinogenic to humans) by IARC and is suspected of causing genetic

defects.[5][6] Due to the principle of chemical analogy, 3-[2-(diethylamino)ethoxy]aniline
should be handled with extreme caution as a potential carcinogen and mutagen until proven

otherwise.[3]

Organ Damage: Prolonged or repeated exposure to aniline-type compounds can lead to

damage to organs, particularly affecting the blood.[8]

Risk Assessment Workflow
A systematic approach to risk assessment is crucial before any experimental work begins.

Preparation Phase Evaluation Phase Mitigation Phase

Identify Compound:
3-[2-(diethylamino)ethoxy]aniline

Review Safety Data Sheet (SDS)
& Authoritative Sources

Analyze Hazards:
Acute Toxicity, Irritation,
Chronic (Aniline Class)

Assess Experimental Protocol:
- Quantity used

- Potential for aerosolization
- Temperature

Evaluate Engineering Controls:
- Fume hood availability
- Ventilation adequacy

Define PPE Requirements:
- Gloves (type/material)
- Eye/Face Protection

- Lab Coat

Establish Emergency Plan:
- Spill kit location

- First aid procedures
- Emergency contacts

Proceed with Experiment

Click to download full resolution via product page

Caption: Risk assessment workflow for handling 3-[2-(diethylamino)ethoxy]aniline.

Section 2: Exposure Controls and Personal
Protective Equipment (PPE)
Minimizing exposure is achieved through a hierarchy of controls, starting with engineering

solutions and supplemented by appropriate PPE. The causality is simple: create barriers

between the researcher and the chemical.

Engineering Controls
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Chemical Fume Hood: All handling of 3-[2-(diethylamino)ethoxy]aniline, including

weighing, transferring, and use in reactions, must be conducted inside a certified chemical

fume hood.[6][9] This is the most critical engineering control as it captures vapors and

aerosols at the source, preventing inhalation.

Ventilation: The laboratory should have adequate general ventilation to ensure any fugitive

emissions are diluted and removed.[6][8]

Personal Protective Equipment (PPE)
PPE is the last line of defense and must be selected carefully based on the identified hazards.

[10]
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PPE Category Specification and Rationale

Hand Protection

Gloves: Handle with chemical-resistant gloves

(e.g., Nitrile rubber) inspected prior to use.[8]

Rationale: The compound is harmful in contact

with skin.[1] Proper glove removal technique

(without touching the glove's outer surface) is

critical to avoid skin contact.[8] Contaminated

gloves must be disposed of as hazardous

waste.

Eye/Face Protection

Safety Glasses with Side-Shields: Conforming

to NIOSH (US) or EN 166 (EU) standards are

mandatory.[6] Face Shield: Must be worn in

addition to safety glasses when there is a risk of

splashing or aerosol generation.[8] Rationale:

The compound causes serious eye irritation.[1]

A face shield protects the entire face from

splashes.

Skin and Body Protection

Laboratory Coat: A fully buttoned, long-sleeved

lab coat is required. Complete Suit: For larger

quantities or significant spill risk, a complete suit

protecting against chemicals may be necessary.

[8] Rationale: Prevents contamination of

personal clothing and skin from drips or

splashes. The compound's ability to be

absorbed through the skin makes this essential.

[4][7]

Respiratory Protection

Not typically required if handled in a fume hood.

If engineering controls fail or for emergency

response, a NIOSH-approved respirator with an

organic vapor cartridge is necessary.[8]

Rationale: The fume hood is the primary

respiratory control. Respirators are for non-

routine situations.
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Section 3: Safe Handling and Storage Protocols
Adherence to standardized protocols minimizes the risk of accidental exposure and ensures

the chemical's stability.

Step-by-Step Handling Protocol
Preparation: Before handling, ensure the fume hood is operational, the work area is clean,

and all necessary PPE is donned correctly. Confirm the location of the nearest safety

shower, eyewash station, and chemical spill kit.

Aliquotting: Transfer the chemical from the main storage container to the reaction vessel

inside the fume hood. Use a pipette or other appropriate transfer device to avoid pouring

directly, which can cause splashing.

During Use: Keep the container tightly closed when not in use. Avoid actions that could

generate aerosols, such as vigorous shaking or rapid heating.

Post-Handling: After handling, wash hands thoroughly with soap and water, even after

removing gloves.[3][8] Decontaminate the work surface within the fume hood.

Hygiene: Do not eat, drink, or smoke in the laboratory where this chemical is handled.[5][10]

Storage Requirements
Proper storage is essential for both safety and chemical integrity.

Location: Store in a cool, dry, and well-ventilated place away from direct sunlight.[6][8]

Container: Keep the container tightly closed and upright to prevent leakage.[8][11]

Segregation: Store locked up or in an area accessible only to qualified personnel.[10] Keep

away from incompatible materials such as strong oxidizing agents and acids.[11]
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Receive Chemical

Log into Inventory
& Store Appropriately

Transport to Lab

Don PPE
(Gloves, Goggles, Lab Coat)

Work Inside Fume Hood

Weigh / Aliquot Chemical

Perform Experiment

Return Unused Chemical
to Storage

Dispose of Waste
(Hazardous Waste Stream)

Decontaminate Work Area

Doff & Dispose of PPE

Wash Hands
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box_node Spill Occurs

Is anyone injured or
 is there a fire risk?

Is the spill large or
 outside the fume hood?

No

Evacuate Area
Call Emergency Services

(911 or internal)

Yes

Can you clean it
 up safely?

No

Yes

No

Alert others in the area
Isolate the spill

Yes

Don appropriate PPE
(respirator if needed)

Contain spill with absorbent
(work from outside in)

Collect absorbent material
into a labeled hazardous

waste container

Decontaminate spill area

Report incident to supervisor
& EHS

Click to download full resolution via product page

Caption: Decision workflow for responding to a chemical spill.
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Minor Spill Cleanup Protocol (inside a fume hood): [12]1. Ensure you have the appropriate

PPE. 2. Contain the spill by surrounding it with an inert absorbent material (e.g., vermiculite,

sand, or commercial spill pillows). 3. Carefully apply the absorbent material over the spill,

working from the outside in. 4. Once absorbed, use non-sparking tools to collect the material

into a suitable, sealable container for hazardous waste. 5. Wipe the spill area with a suitable

solvent (e.g., soap and water), collecting the cleaning materials in the same waste container. 6.

Label the waste container clearly and arrange for proper disposal.

Fire Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam. [6]

[7][9]A water spray can be used to cool fire-exposed containers. [8]* Hazards: The

compound is a combustible liquid. Fire may produce toxic fumes, including nitrogen oxides

and carbon monoxide. [7][11]* Firefighter Protection: Firefighters must wear self-contained

breathing apparatus (SCBA) and full protective gear to prevent contact with skin and

inhalation of toxic fumes. [6][8][9]

Section 5: Disposal Considerations
Chemical waste must be managed responsibly to protect the environment.

Waste Classification: 3-[2-(diethylamino)ethoxy]aniline and any materials contaminated

with it (e.g., gloves, absorbent materials, empty containers) must be treated as hazardous

waste.

Procedure: Do not dispose of it down the drain. [8][9]Collect in a clearly labeled, sealed

container. Follow all local, state, and federal regulations for hazardous waste disposal.

Contact your institution's Environmental Health and Safety (EHS) office for specific guidance.

Conclusion
3-[2-(diethylamino)ethoxy]aniline is a compound that demands respect and careful handling.

Its utility in research is paralleled by significant potential hazards derived from its aniline

structure. By understanding the causality behind its toxicity, implementing robust engineering

controls, consistently using appropriate PPE, and being prepared for emergencies, researchers

can work with this compound safely and effectively. A proactive and informed approach to

safety is not a barrier to scientific progress but a prerequisite for it.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b1348346
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0135.pdf
https://wwwn.cdc.gov/TSP/MMG/MMGDetails.aspx?mmgid=448&toxid=79
https://wwwn.cdc.gov/TSP/MMG/MMGDetails.aspx?mmgid=448&toxid=79
https://www.flinnsci.com/sds_73-aniline/sds_73/
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6174_5.pdf
https://cameochemicals.noaa.gov/report?key=CH3196
https://www.cdhfinechemical.com/images/product/msds/37_442603878_N,N-DiethylAniline-CASNO-91-66-7-MSDS.pdf
https://www.angenechemical.com/sds/13289-97-9.pdf
https://www.sigmaaldrich.com/JP/en/sds/aldrich/p14815?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC181062500&countryCode=US&language=en
https://sites.rowan.edu/facilities/_docs/chemical-spill-response-guide-sheet.pdf
https://www.benchchem.com/product/b1603008#safety-and-handling-precautions-for-3-2-diethylamino-ethoxy-aniline
https://www.benchchem.com/product/b1603008#safety-and-handling-precautions-for-3-2-diethylamino-ethoxy-aniline
https://www.benchchem.com/product/b1603008#safety-and-handling-precautions-for-3-2-diethylamino-ethoxy-aniline
https://www.benchchem.com/product/b1603008#safety-and-handling-precautions-for-3-2-diethylamino-ethoxy-aniline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1603008?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing
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